Cas no 30454-76-3 (1H-Imidazole,4-nitro-1-(2,4,6-trinitrophenyl)-)
30454-76-3 structure
Product Name:1H-Imidazole,4-nitro-1-(2,4,6-trinitrophenyl)-
CAS No:30454-76-3
MF:C9H4N6O8
MW:324.163460731506
CID:321574
PubChem ID:329471
Update Time:2025-04-19
1H-Imidazole,4-nitro-1-(2,4,6-trinitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole,4-nitro-1-(2,4,6-trinitrophenyl)-
- 4-nitro-1-(2,4,6-trinitrophenyl)imidazole
- 1-(2',4',6'-trinitrophenyl)-4-nitroimidazole
- 2-Nitro-1-pikrylimidazol
- 4-nitro-1-(2,4,6-trinitro-phenyl)-1H-imidazole
- 4-Nitro-1-pikrylimidazol
- AC1L74TP
- NSC312462
- NSC-312462
- DTXSID90317194
- 30454-76-3
-
- Inchi: 1S/C9H4N6O8/c16-12(17)5-1-6(13(18)19)9(7(2-5)14(20)21)11-3-8(10-4-11)15(22)23/h1-4H
- InChI Key: JGDFIPYCBGKKND-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=C(C=1N1C=NC(=C1)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 324.00912
- Monoisotopic Mass: 324.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 201Ų
Experimental Properties
- Density: 2.05
- Boiling Point: 563.7°Cat760mmHg
- Flash Point: 294.7°C
- Refractive Index: 1.82
- PSA: 190.38
- LogP: 3.59790
1H-Imidazole,4-nitro-1-(2,4,6-trinitrophenyl)- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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